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Compound of Interest

Compound Name: O1918

Cat. No.: B7910220 Get Quote

An In-depth Examination of the Chemical Structure, Properties, and Pharmacological Activity of

the GPR55/GPR18 Antagonist

Introduction
O1918 is a synthetic, small-molecule compound that has emerged as a critical pharmacological

tool for investigating the roles of the orphan G protein-coupled receptors GPR55 and GPR18.

As a cannabidiol analog, it has been instrumental in deconvoluting the complex signaling

pathways associated with these receptors, which are implicated in a variety of physiological

and pathological processes. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and pharmacological characteristics of O1918,

intended for researchers, scientists, and professionals in drug development.

Chemical Structure and Identifiers
O1918 is a derivative of cannabidiol, characterized by a dimethoxy-methyl-benzene moiety

linked to a methyl-methylethenyl-cyclohexene ring.

Chemical Structure:
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Identifier Value

IUPAC Name

1,3-Dimethoxy-5-methyl-2-[(1R,6R)-3-methyl-6-

(1-methylethenyl)-2-cyclohexen-1-yl]benzene[1]

[2][3]

CAS Number 536697-79-7[1][2]

Molecular Formula C₁₉H₂₆O₂[1][2]

Molecular Weight 286.4 g/mol [1]

SMILES
COC1=CC(C)=CC(OC)=C1[C@H]2--INVALID-

LINK--CCC(C)=C2[1]

InChI

InChI=1S/C19H26O2/c1-12(2)15-8-7-13(3)9-

16(15)19-17(20-5)10-14(4)11-18(19)21-6/h9-

11,15-16H,1,7-8H2,2-6H3/t15-,16+/m0/s1[1]

Physicochemical Properties
Limited information is available regarding the detailed physicochemical properties of O1918. It

is most commonly supplied as a solution in methyl acetate.

Property Value Source

Physical Form
Supplied as a solution in

methyl acetate.
[4]

Solubility

- DMF: ~30 mg/mL- DMSO:

~30 mg/mL- Ethanol: ~30

mg/mL- Ethanol:PBS (pH 7.2)

(1:1): ~0.5 mg/mL- Sparingly

soluble in aqueous buffers.

[1][4]

Storage Store at -20°C. [4]

Stability
≥ 5 years (as supplied in

methyl acetate).
[4]
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Pharmacological Properties
O1918 is a versatile pharmacological tool with antagonist activity at GPR55 and GPR18, and

inhibitory effects on large-conductance calcium-activated potassium (BKCa) channels. It is

notably selective, showing no binding affinity for the canonical cannabinoid receptors CB1 and

CB2 at concentrations up to 30 µM[3][5].

GPR55 Antagonism
O1918 is widely recognized as a putative antagonist of GPR55, an orphan receptor implicated

in various physiological processes, including inflammation, pain, and cancer. It is often used to

block the effects of GPR55 agonists like lysophosphatidylinositol (LPI) and O-1602.

GPR18 Antagonism and Biased Agonism
O1918 also acts as an antagonist at GPR18, another orphan receptor that is activated by N-

arachidonyl glycine (NAGly). However, the interaction of O1918 with GPR18 is complex. Some

studies have demonstrated that O1918 can act as a biased agonist, stimulating Gαi/o and Gαq-

mediated signaling pathways, leading to calcium mobilization and ERK1/2 phosphorylation,

without recruiting β-arrestin[6][7][8].

BKCa Channel Inhibition
Subsequent research has revealed that O1918 is a potent inhibitor of large-conductance

calcium-activated potassium (BKCa) channels[9][10]. This activity should be considered when

interpreting experimental results, as it may contribute to the observed physiological effects

independently of GPR55 or GPR18 modulation.

Quantitative Pharmacological Data
The following table summarizes the available quantitative data on the pharmacological activity

of O1918.
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Target Assay Parameter Value Reference

Endothelial

Cannabinoid

Receptor

(putative GPR55)

Vasorelaxation of

rat mesenteric

artery

(antagonism of

abnormal-

cannabidiol)

pA₂ 5.66 ± 0.06 [11]

GPR52

cAMP assay

(inverse

agonism)

IC₅₀ < 4.8 µM [12]

CB1/CB2

Receptors

Radioligand

binding
Binding Affinity

No binding up to

30 µM
[3][5]

Signaling Pathways
O1918 modulates distinct signaling cascades through its interaction with GPR55 and GPR18.

GPR55 Signaling Pathway
Activation of GPR55 is known to couple to Gαq, Gα12, and Gα13 proteins. This leads to the

activation of RhoA and phospholipase C (PLC), culminating in the mobilization of intracellular

calcium from endoplasmic reticulum stores.
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Caption: GPR55 signaling cascade leading to intracellular calcium release.
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GPR18 Signaling Pathway (Biased Agonism)
O1918's interaction with GPR18 can lead to biased agonism. It activates Gαi/o and Gαq

pathways, resulting in intracellular calcium mobilization and phosphorylation of ERK1/2, but

does not induce β-arrestin recruitment, a pathway activated by other GPR18 agonists like Δ⁹-

THC.
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Caption: Biased agonism of O1918 at the GPR18 receptor.

Experimental Protocols
The following sections outline the general methodologies for key experiments used to

characterize the activity of O1918.

Calcium Mobilization Assay
This assay is used to measure the increase in intracellular calcium concentration following

receptor activation.

Principle: Cells expressing the receptor of interest (e.g., GPR55 or GPR18) are loaded with a

calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). Upon receptor activation and subsequent

release of calcium from intracellular stores, the dye binds to calcium, leading to an increase in

fluorescence that can be measured using a fluorescence plate reader.

General Protocol:
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Cell Culture: Plate HEK293 or other suitable cells stably or transiently expressing the target

receptor in a 96- or 384-well plate.

Dye Loading: Incubate the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) in a suitable

buffer for approximately 1 hour at 37°C.

Compound Addition: For antagonist studies, pre-incubate the cells with O1918 for a defined

period.

Agonist Stimulation: Add the agonist (e.g., LPI for GPR55, NAGly for GPR18) to the wells.

Fluorescence Measurement: Immediately measure the fluorescence intensity over time

using a fluorescence plate reader (e.g., FLIPR or FlexStation)[13][14][15].

Data Analysis: Analyze the change in fluorescence to determine EC₅₀ values for agonists

and IC₅₀ or pA₂ values for antagonists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b7910220?utm_src=pdf-body-img
https://www.benchchem.com/product/b7910220?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7910220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. caymanchem.com [caymanchem.com]

2. scbt.com [scbt.com]

3. bocsci.com [bocsci.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. O-1918 - Biochemicals - CAT N°: 10004914 [bertin-bioreagent.com]

6. mdpi.com [mdpi.com]

7. Therapeutic Exploitation of GPR18: Beyond the Cannabinoids? - PMC
[pmc.ncbi.nlm.nih.gov]

8. Activation of GPR18 by cannabinoid compounds: a tale of biased agonism - PMC
[pmc.ncbi.nlm.nih.gov]

9. O-1918 - Wikipedia [en.wikipedia.org]

10. A cannabinoid receptor, sensitive to O-1918, is involved in the delayed hypotension
induced by anandamide in anaesthetized rats - PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. Atypical cannabinoid ligands O-1602 and O-1918 administered chronically in diet-
induced obesity - PMC [pmc.ncbi.nlm.nih.gov]

13. m.youtube.com [m.youtube.com]

14. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]

15. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium
Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [O1918: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7910220#o1918-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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